N-(3-methoxyphenyl)-3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidine-1-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidine-1-carboxamide
• InChI: InChI=1S/C19H19N3O3S/c1-12-5-3-8-16-17(12)21-19(26-16)25-15-10-22(11-15)18(23)20-13-6-4-7-14(9-13)24-2/h3-9,15H,10-11H2,1-2H3,(H,20,23)
• InChI Key: DBXYRXHNMHISSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)OC3CN(C3)C(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

N-(3-methoxyphenyl)-3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in the development of new drugs.

Scientific Research Applications

Synthesis and Potential Applications

This compound, due to its complex chemical structure, appears to be closely related to various synthesized compounds with potential therapeutic applications, as seen in related research. Although direct studies on N-(3-methoxyphenyl)-3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidine-1-carboxamide were not found, related compounds provide insights into its possible applications:

• Antimicrobial and Anti-inflammatory Properties : Compounds with similar structures have been synthesized and evaluated for antimicrobial and anti-inflammatory activities. For instance, benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derivatives have shown significant anti-inflammatory and analgesic activities, suggesting that similar compounds could serve as potential leads for the development of new therapeutic agents with COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Cytotoxicity and Anticancer Potential : Some synthesized compounds, including 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, have been evaluated for their cytotoxic activity against cancer cell lines, indicating a potential research pathway for this compound in anticancer drug development (Hassan, Hafez, & Osman, 2014).

• Antidiabetic Activity : Research on dihydropyrimidine derivatives highlights the antidiabetic potential through α-amylase inhibition, suggesting a method to explore for compounds like this compound, aiming to identify new treatments for diabetes (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

• Antibacterial and Antifungal Effects : Compounds with a structure involving thiazol-2-yl and azetidine rings have been synthesized and demonstrated significant in vitro antibacterial and antifungal activities. This underscores the potential of this compound in contributing to the development of new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).